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Introduction

Fluo-3 is a fluorescent indicator used for the quantification of intracellular calcium ([Caz*]i).[1]
Its acetoxymethyl (AM) ester form, Fluo-3 AM, is a cell-permeant dye that can be loaded into
live cells non-invasively. Once inside the cell, intracellular esterases cleave the AM group,
trapping the active Fluo-3 molecule in the cytoplasm.[1][2] Fluo-3 exhibits a significant increase
in fluorescence intensity upon binding to Ca2?*, making it a valuable tool for studying
intracellular calcium signaling pathways in various cell types, including adherent cells.[1][2] This
document provides a detailed protocol for loading Fluo-3 AM into adherent cells for the
subsequent measurement of intracellular calcium dynamics.

Principle of Fluo-3 AM

Fluo-3 AM is essentially non-fluorescent in its ester form. Upon entering the cell, cytosolic
esterases hydrolyze the AM esters, releasing the active, Caz*-sensitive form, Fluo-3.[2] The
fluorescence of Fluo-3 increases significantly upon binding to free Ca?*.[1][2] The excitation
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and emission maxima of Fluo-3 are approximately 488 nm and 525 nm, respectively, making it
compatible with standard fluorescein isothiocyanate (FITC) filter sets.[1][2][3]

Data Presentation

Table 1. Reagent Preparation and Recommended Concentrations

. Working
Reagent Stock Solution . Solvent
Concentration

Anhydrous DMSO[2]

Fluo-3 AM 1-5 mM[2][4] 1-5 uM[2][4] (4]

Pluronic® F-127 20% (w/v) 0.02-0.04% (viv) Anhydrous DMSO
1 M NaOH or

Probenecid 250 mM 1-2.5 mM

physiological buffer

Table 2: Incubation Parameters

Parameter Recommended Range Notes

) ] ] Optimal time may vary
Incubation Time 30-60 minutes[4] )
depending on cell type.

Incubation at 37°C may lead to

dye compartmentalization in
) Room Temperature (20-25°C)
Incubation Temperature organelles. Room temperature
or 37°C[4] _ L
is often preferred to minimize

this effect.[2]

Allows for complete hydrolysis
De-esterification Time 30 minutes[4] of the AM ester by intracellular

esterases.[4]

Experimental Protocols

Materials:
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e Fluo-3 AM

e Anhydrous Dimethyl Sulfoxide (DMSO)

e Pluronic® F-127 (optional)

e Probenecid (optional)

e Hanks' Balanced Salt Solution (HBSS) or other physiological buffer

o Adherent cells cultured on a suitable imaging vessel (e.g., glass-bottom dishes, 96-well
plates)

e Fluorescence microscope or plate reader
Protocol for Fluo-3 AM Loading in Adherent Cells:
o Preparation of Stock Solutions:

o Fluo-3 AM Stock Solution (1-5 mM): Prepare a 1-5 mM stock solution of Fluo-3 AM in
anhydrous DMSO.[2][4] Store this stock solution at -20°C, protected from light and
moisture.

o Pluronic® F-127 Stock Solution (20% w/v): If using, prepare a 20% (w/v) stock solution of
Pluronic® F-127 in anhydrous DMSO. This non-ionic detergent helps to disperse the Fluo-
3 AM in the aqueous loading buffer.[4]

o Probenecid Stock Solution (250 mM): If required, prepare a 250 mM stock solution of
probenecid. Probenecid can be used to inhibit organic anion transporters, which can
extrude the de-esterified Fluo-3 from the cells.[4]

e Preparation of Loading Buffer:

o Warm an appropriate physiological buffer (e.g., HBSS) to the desired incubation
temperature (room temperature or 37°C).

o For each mL of buffer, add the required volume of Fluo-3 AM stock solution to achieve a
final working concentration of 1-5 pM.
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o (Optional) To aid in the dispersion of Fluo-3 AM, pre-mix the Fluo-3 AM stock solution with
an equal volume of 20% Pluronic® F-127 before adding it to the buffer.[4] This will result in
a final Pluronic® F-127 concentration of approximately 0.02%.

o (Optional) If using probenecid, add it to the loading buffer to a final concentration of 1-2.5
mM.[4]

o Vortex the loading buffer thoroughly to ensure the dye is fully dissolved.
e Cell Loading:
o Wash the adherent cells once with the pre-warmed physiological buffer.

o Remove the buffer and add the prepared Fluo-3 AM loading buffer to the cells, ensuring
the entire cell monolayer is covered.

o Incubate the cells for 30-60 minutes at the chosen temperature (room temperature or
37°C), protected from light.[4] The optimal incubation time and temperature should be
determined empirically for each cell line.

o De-esterification:
o After the loading incubation, aspirate the loading buffer.

o Wash the cells two to three times with fresh, pre-warmed physiological buffer to remove
any extracellular Fluo-3 AM.

o Add fresh buffer (which can also contain probenecid if used previously) and incubate the
cells for an additional 30 minutes at the same temperature.[4] This step is crucial to allow
for the complete de-esterification of the Fluo-3 AM that has entered the cells.[4]

e Imaging:
o After the de-esterification period, the cells are ready for imaging.

o Measure the fluorescence using a fluorescence microscope or plate reader with excitation
at ~488 nm and emission at ~525 nm.
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Caption: Experimental workflow for Fluo-3 AM loading in adherent cells.

Caption: Mechanism of intracellular calcium detection using Fluo-3 AM.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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